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Compound of Interest

Compound Name: Allyl cyclohexanepropionate

Cat. No.: B1218758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Allyl cyclohexanepropionate (CAS 2705-87-5) is a synthetic ester recognized for its

characteristic sweet, fruity aroma reminiscent of pineapple.[1][2][3] Primarily utilized as a

fragrance and flavoring agent, this compound possesses a unique chemical structure that

imparts desirable olfactory properties and stability in a variety of formulations.[1][3][4] This

technical guide provides an in-depth overview of allyl cyclohexanepropionate, encompassing

its chemical and physical properties, detailed experimental protocols for its synthesis and

analysis, and a summary of its toxicological data. The information presented herein is intended

to serve as a valuable resource for researchers, scientists, and professionals in drug

development and related fields who may encounter or wish to investigate this molecule.

Chemical and Physical Properties
Allyl cyclohexanepropionate is a colorless to pale yellow oily liquid.[1] Its molecular structure,

consisting of a cyclohexyl ring linked to a propionate ester with an allyl group, contributes to its

characteristic scent and physical properties.[3] The cyclohexyl group provides molecular bulk

and stability, with the propionate chain influencing its fruity character and the allyl group

enhancing its diffusion and fresh top notes.[3]

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value

CAS Number 2705-87-5[1]

IUPAC Name prop-2-enyl 3-cyclohexylpropanoate[5]

Synonyms

Allyl 3-cyclohexylpropanoate, 3-

Cyclohexylpropanoic acid, allyl ester, Pineapple

ester[1][6]

Chemical Formula C₁₂H₂₀O₂[1]

Molecular Weight 196.29 g/mol [1]

InChI
InChI=1S/C12H20O2/c1-2-10-14-12(13)9-8-11-

6-4-3-5-7-11/h2,11H,1,3-10H2[5]

InChIKey TWXUTZNBHUWMKJ-UHFFFAOYSA-N[5]

Canonical SMILES C=CCOC(=O)CCC1CCCCC1[5]

Table 2: Physical and Chemical Properties
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Property Value Source

Physical State
Colorless to pale yellow oily

liquid
[1]

Odor
Sweet, fruity, pineapple-like,

with green and woody nuances
[1][3]

Boiling Point 91.00 °C @ 1.00 mm Hg [5]

Density 0.945-0.950 g/mL [5]

Refractive Index 1.457-1.462 [5]

Solubility

Soluble in ether, higher oils,

and fatty oils; Insoluble in

glycerine and water

[5]

Vapor Pressure 0.00900 mm/Hg @ 25.00 °C [7]

Flash Point 196.00 °F (91.11 °C) TCC [7]

logP ~4.28 [3]

Synthesis Protocols
The primary methods for synthesizing allyl cyclohexanepropionate are through the

esterification of 3-cyclohexylpropionic acid with allyl alcohol or the transesterification of a

methyl or ethyl ester of 3-cyclohexylpropionic acid.[8][9]

Synthesis via Esterification of 3-Cyclohexylpropionic
Acid
This method involves the direct reaction of 3-cyclohexylpropionic acid with allyl alcohol in the

presence of an acid catalyst.[8] 3-cyclohexylpropionic acid is typically prepared through the

hydrogenation of cinnamic acid.[2]

Hydrogenation of Cinnamic Acid:

In a 250 ml autoclave, a solution of cinnamic acid (15.0g) in a suitable solvent (100ml) is

combined with a hydrogenation catalyst (0.6 g), such as Palladium on carbon (Pd/C).
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The autoclave is sealed and purged with hydrogen gas.

The pressure is set to 2 MPa, and the mixture is heated to the desired temperature (e.g.,

70-160°C).

Upon reaching the target temperature, the hydrogen pressure is increased to 5-8 MPa,

and stirring is initiated to commence the hydrogenation.

The reaction is monitored until the uptake of hydrogen ceases.

After cooling, the catalyst is removed by filtration to yield 3-cyclohexylpropionic acid.[1]

Esterification:

A three-necked flask equipped with a thermometer, a sampling needle, and an apparatus

for azeotropic distillation is charged with 3-cyclohexylpropionic acid (10 g), a five-molar

excess of allyl alcohol (18.6 g), p-toluenesulfonic acid (0.3 g) as a catalyst, decane (3.0 g)

as an internal standard for gas chromatography, and hexane (15.0 g).[1]

The mixture is heated to reflux to initiate the esterification reaction.

The water produced during the reaction is removed azeotropically with hexane to drive the

equilibrium towards the product.[1]

The reaction progress is monitored by gas chromatography.

Upon completion, the reaction mixture is cooled, and the catalyst is neutralized.

The product, allyl cyclohexanepropionate, is then purified by vacuum distillation.[1]
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Hydrogenation

Esterification

Cinnamic Acid H₂ / Pd/C 3-Cyclohexylpropionic Acid

p-TSA (catalyst)
Hexane, RefluxAllyl Alcohol Allyl Cyclohexanepropionate

Hydrogenation

Transesterification

Methyl Cinnamate H₂ / Pd/C Methyl 3-cyclohexylpropionate

CaCO₃ (catalyst)
Cyclohexane, RefluxAllyl Alcohol Allyl Cyclohexanepropionate

Hazard Identification

Toxicological Endpoints

Harmful if Swallowed, in Contact with Skin, or Inhaled

Acute Toxicity (Oral, Dermal)

May Cause Allergic Skin Reaction

Delayed Irritant Potential (free Allyl Alcohol)

Very Toxic to Aquatic Life

Reproductive Toxicity (OECD 415) Genotoxicity (Ames, Micronucleus)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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